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Compound of Interest

Compound Name:
4-(Trifluoromethyl)pyrimidine-2-

thiol

Cat. No.: B145964 Get Quote

Technical Guide: 4-(Trifluoromethyl)pyrimidine-
2-thiol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available data for 4-
(Trifluoromethyl)pyrimidine-2-thiol. As of the date of this publication, detailed

crystallographic data (unit cell parameters, space group, and atomic coordinates) and specific,

peer-reviewed experimental protocols for its synthesis and crystallization are not publicly

available in scientific literature or structural databases. Furthermore, no specific biological

signaling pathways associated with this compound have been elucidated. The information

presented herein is based on data from chemical suppliers and general knowledge of related

compounds.

Compound Overview
4-(Trifluoromethyl)pyrimidine-2-thiol is a heterocyclic organic compound featuring a

pyrimidine ring substituted with a trifluoromethyl group and a thiol group.[1][2][3] Its

trifluoromethyl moiety can enhance metabolic stability and binding affinity in medicinal

chemistry applications.[4] The thiol group provides a site for further chemical modification or

coordination to metal centers. This compound is noted for its appearance as an orange,

needle-like crystalline solid.[2]
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Physicochemical Properties
A summary of the known quantitative data for 4-(Trifluoromethyl)pyrimidine-2-thiol is
presented in Table 1.

Property Value Source

Molecular Formula C₅H₃F₃N₂S [1][3]

Molecular Weight 180.15 g/mol [1][3]

Melting Point 164-166 °C [2]

Appearance
Orange needle-like crystalline

solid
[2]

CAS Number 136547-17-6 [1][3]

Experimental Protocols
While specific, validated experimental protocols for the synthesis and crystallization of 4-
(Trifluoromethyl)pyrimidine-2-thiol are not available in the searched literature, this section

outlines a generalized approach based on the synthesis of similar pyrimidine derivatives and

standard laboratory techniques.[4][5][6]

General Synthesis Approach
The synthesis of 4-(Trifluoromethyl)pyrimidine-2-thiol would likely involve the

cyclocondensation of a β-ketoester or a related 1,3-dicarbonyl compound containing a

trifluoromethyl group with thiourea.

Workflow for a potential synthesis route:
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Generalized Synthesis Workflow
1,1,1-Trifluoro-4-alkoxy-3-buten-2-one

(or similar precursor)

Cyclocondensation Reaction
(e.g., in ethanol with a base)

Thiourea

Reaction Work-up
(e.g., acidification, extraction)

Crude 4-(Trifluoromethyl)pyrimidine-2-thiol

Purification
(e.g., recrystallization, chromatography)

Pure 4-(Trifluoromethyl)pyrimidine-2-thiol
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General Crystallization Workflow
Dissolve crude product in a

minimum amount of hot solvent

Slowly cool the solution to
room temperature

Induce crystallization if necessary
(seeding, scratching)

Allow crystals to grow undisturbed

Isolate crystals by filtration

Wash with cold solvent and dry

Single Crystals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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